Cas no 100-64-1 (N-cyclohexylidenehydroxylamine)

• Product name: N-cyclohexylidenehydroxylamine
• CAS No: 100-64-1
• MF: C₆H₁₁NO
• MW: 113.16
• MDL: MFCD00001660
• CID: 35102
• PubChem ID: 7517

N-cyclohexylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone oxime
• Antioxidant D
• HYDROXYIMINOCYCLOHEXANE
• CCYLOHEXANONE OXIME
• CHO
• CYCLOHEXAN-1-ONE OXIME
• N-cyclohexylidenehydroxylamine
• Cyclohexanonoxim
• Cyclohexane oxime
• Cylohexanone oxime
• Cyclohexanon-oxime
• Cyclohexanone oxium
• AKOS BBS-00004405

• MDL： MFCD00001660
• Inchi： 1S/C6H11NO/c8-7-6-4-2-1-3-5-6/h8H,1-5H2
• InChI Key： VEZUQRBDRNJBJY-UHFFFAOYSA-N
• SMILES： C1CCC(=NO)CC1
• BRN： 1616769

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• Color/Form: White prismatic crystals.
• Density: 1.0125 (rough estimate)
• Melting Point: 86-89 °C (lit.)
• Boiling Point: 206-210 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.4860 (estimate)
• Solubility: 17.7g/l
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Reacts violently with fuming sulfuric acid at elevated temperature.
• PSA: 32.59000
• LogP: 1.78070
• FEMA: 2147
• Solubility: Soluble in water; Ethanol; Ether; Methanol.

N-cyclohexylidenehydroxylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S36/37/39
• RTECS：GW1925000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store below +30°C.
• Safety Term：S36/37/39
• Risk Phrases：R22

N-cyclohexylidenehydroxylamine Customs Data

• HS CODE：29280090
• Customs Data：

  China Customs Code:

  29280090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on N-cyclohexylidenehydroxylamine

Comprehensive Overview of N-cyclohexylidenehydroxylamine (CAS No. 100-64-1): Properties, Applications, and Industry Insights

N-cyclohexylidenehydroxylamine (CAS No. 100-64-1) is a specialized organic compound with a unique molecular structure, featuring a cyclohexylidene group bonded to a hydroxylamine moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "N-cyclohexylidenehydroxylamine synthesis", "CAS 100-64-1 uses", and "cyclohexylidene derivatives", reflecting its growing relevance in synthetic chemistry and industrial processes.

The chemical properties of N-cyclohexylidenehydroxylamine make it a valuable intermediate in organic synthesis. Its molecular formula, C₆H₁₁NO, and molecular weight of 113.16 g/mol, along with its distinct functional groups, enable it to participate in condensation, oxidation, and reduction reactions. Recent studies highlight its role in the development of novel heterocyclic compounds, a hot topic in drug discovery and material innovation. Searches for "green chemistry applications of hydroxylamine derivatives" and "sustainable synthesis of cyclohexylidene compounds" underscore the demand for eco-friendly methodologies involving this compound.

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Quality control and analytical methods for N-cyclohexylidenehydroxylamine are critical for ensuring its efficacy in various applications. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and structural integrity. The demand for "analytical standards for CAS 100-64-1" and "spectroscopic data of hydroxylamine derivatives" underscores the importance of rigorous testing protocols. Furthermore, regulatory compliance and safety data sheets (SDS) are essential for handling and storage, with searches for "N-cyclohexylidenehydroxylamine safety guidelines" reflecting industry best practices.

In conclusion, N-cyclohexylidenehydroxylamine (CAS No. 100-64-1) is a multifaceted compound with broad applications across industries. Its role in drug development, agriculture, and advanced materials positions it as a key player in modern chemistry. As research continues to uncover new uses, queries such as "emerging applications of cyclohexylidenehydroxylamine" and "future trends in hydroxylamine chemistry" will likely dominate scientific discourse. This compound exemplifies the intersection of innovation and practicality, driving progress in multiple fields.